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Compound of Interest

Compound Name: Dimethyl sulfone-dé

Cat. No.: B031282

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimethyl sulfone-d6
(DMSO-d6) as an internal standard for the quantitative analysis of Dimethyl sulfone (DMSO2),
also known as Methylsulfonylmethane (MSM), by mass spectrometry. Detailed protocols and
guantitative data are presented to facilitate the adoption of this methodology in various
research and drug development settings.

Introduction

Dimethyl sulfone (DMSO2) is an organosulfur compound found in various biological and
environmental matrices. It is a metabolite of dimethyl sulfoxide (DMSO) and is also obtained
from dietary sources.[1] Accurate quantification of DMSO2 is crucial in diverse fields, including
clinical diagnostics, pharmacokinetic studies, food science, and environmental monitoring.
Isotope dilution mass spectrometry (ID-MS) using a stable isotope-labeled internal standard is
the gold standard for accurate quantification, as it effectively compensates for matrix effects
and variations in instrument response. Dimethyl sulfone-d6 (DMSO-d6), the deuterated
analog of DMSQO2, is an ideal internal standard for this purpose due to its chemical similarity
and mass shift, which allows for clear differentiation in mass spectrometric analyses.[]

Applications

The use of DMSO-d6 as an internal standard is applicable across a range of analytical
platforms, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
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Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Clinical and Pharmacokinetic Studies

DMSO-d6 is extensively used for the quantification of DMSO?2 in biological fluids to understand
its pharmacokinetics, bioavailability, and role in various physiological and pathological
processes.

e Human Plasma: An LC-MS/MS method has been developed for the determination of MSM
levels in human plasma. This is crucial for pharmacokinetic studies, especially when
evaluating MSM as a dietary supplement.[3]

e Human Urine: A GC-MS method has been established for the routine determination of
DMSO and its metabolite, DMSO2, in human urine. This is particularly useful for monitoring
occupational exposure to DMSO.[4]

e Cerebrospinal Fluid (CSF): The presence of DMSO2 has been identified in human CSF, and
guantitative methods using DMSO-d6 can be applied to study its distribution and potential
neurological roles.[1]

Food and Dietary Supplement Analysis

The natural occurrence of DMSO2 in various food products and its use as a dietary supplement
necessitates accurate quantification for quality control and nutritional assessment.

e Milk and Dairy Products: Dimethyl sulfone is naturally present in cow's milk. Isotope dilution
methods with DMSO-d6 can be employed for the precise quantification of this compound in
dairy and other food matrices.

e Dietary Supplements: LC-MS/MS methods utilizing DMSO-d6 are suitable for the quality
control of dietary supplements containing MSM, ensuring product consistency and accurate
dosage information.

Environmental Monitoring

While specific applications of DMSO-d6 in environmental analysis are less documented, the
principles of isotope dilution can be applied to quantify DMSO2, a component of the
atmospheric sulfur cycle, in environmental samples.
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o Atmospheric Aerosols: Organosulfur compounds, including DMSO2, are components of
atmospheric aerosols. GC-MS or LC-MS methods with DMSO-d6 could be adapted for their
guantification in air samples to study atmospheric chemistry.

Quantitative Data Summary

The following tables summarize the quantitative performance of methods using Dimethyl

sulfone-d6 as an internal standard.

Table 1: GC-MS Method for Quantification of Dimethyl Sulfone in Human Urine

Parameter

Value

Linearity Range

0.19 - 50.10 mg/L

Limit of Detection (LOD)

0.06 mg/L

Limit of Quantitation (LOQ)

Not explicitly stated, but linearity starts at 0.19

mg/L
Recovery 98 - 116%
Intra-day Precision (RSD) 0.4-2.4%

Inter-day Precision (RSD)

Not explicitly stated in the abstract

Table 2: LC-MS/MS Method for Quantification of Methylsulfonylmethane (MSM) in Human

Plasma

Parameter

Value

Calibration Standards

5, 10, 50, 100, 200, 500, 1000, 2000, 5000, and
10000 uM

Quality Control (QC) Samples

5, 250, 1000 pM

MRM Transition (MSM)

m/z 95.3 - 65.1

MRM Transition (MSM-d6)

m/z 101.2 - 65.1
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Experimental Protocols

Protocol 1: Quantification of Dimethyl Sulfone in Human
Urine by GC-MS

1. Sample Preparation: a. To 2 mL of urine supernatant, add 0.2 mL of 17.5% (v/v) HCI and 20
pL of 2,2-dimethoxypropane containing 1.19 pg/mL of hexadeuterated DMSO (internal
standard). b. Vortex for 30 seconds and incubate for 10 minutes. c. Add 27 g of Na2CO3,
vortex, and let stand for 10 minutes. d. Centrifuge at 13,000 x g for 10 minutes. e. Collect the
supernatant for GC-MS analysis.

2. GC-MS Conditions:

Injection Volume: 1 pL

lonization Mode: Electron Impact (El) at 70 eV

lon Source Temperature: 230 °C

Quadrupole Analyzer Temperature: 150 °C

Selected lon Monitoring (SIM): Monitor m/z 79 for Dimethyl Sulfone.

Protocol 2: Quantification of Methylsulfonylmethane
(MSM) in Human Plasma by LC-MS/MS

1. Sample Preparation (Liquid-Liquid Extraction): a. Prepare calibration standards and quality
control samples by spiking pooled human plasma with known concentrations of MSM. b. Add
an appropriate volume of the internal standard stock solution (MSM-d6) to all samples,
standards, and QCs. c. Perform liquid-liquid extraction using a suitable organic solvent. d.
Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

2. LC-MS/MS Conditions:

e LC Column: Poroshell 120 EC-C18 (50 x 4.6 mm, 2.7 um)

o Mobile Phase: Gradient elution with appropriate aqueous and organic phases.
 |onization Mode: Electrospray lonization (ESI), positive mode.

e MS Detection: Multiple Reaction Monitoring (MRM)

e MSM: m/z95.3 - 65.1

e MSM-d6: m/z 101.2 - 65.1

e Dwell Time: 150 ms
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Curtain Gas: 20 PSI

Nebulizer Gas (Gas 1): 50 PSI
Desolvation Gas (Gas 2): 50 PSI
Collision Gas (CAD): 8 PSI

Mandatory Visualizations

Sample Preparation GC-MS Analysis Quantification

Click to download full resolution via product page

Caption: Experimental workflow for GC-MS analysis of Dimethyl Sulfone in urine.

LC-MS/MS Analysis Quantification

LC-MS/MS System Data Acquisition (MRM)

Plasma Sample Add MSM-d6

Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS analysis of MSM in plasma.
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Caption: Microbial-Mammalian Co-metabolism of Methionine to Dimethyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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